2,2-Diethoxy-1-(naphthalen-1-YL)ethan-1-one

• IUPAC Name: 2,2-diethoxy-1-naphthalen-1-ylethanone
• InChI: InChI=1S/C16H18O3/c1-3-18-16(19-4-2)15(17)14-11-7-9-12-8-5-6-10-13(12)14/h5-11,16H,3-4H2,1-2H3
• InChI Key: STELCQRUYDODGT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C(=O)C1=CC=CC2=CC=CC=C21)OCC
• Molecular Formula: C16H18O3
• Molecular Weight: 258.31 g/mol

Description

2,2-Diethoxy-1-(naphthalen-1-YL)ethan-1-one, also known as DEN, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DEN is a ketone compound that is synthesized through a multi-step process, and its structure and properties have been extensively studied.

Scientific Research Applications

Photochemical Reactions

• Photo-Claisen-Type Rearrangement : A study demonstrated the improved efficiency and product selectivity in the photo-Claisen-type rearrangement of an aryl naphthylmethyl ether using a microreactor/flow system. This process results in a variety of products including cyclohexa-2,4-dienone and phenol derivatives, highlighting the utility of 2,2-Diethoxy-1-(naphthalen-1-yl)ethan-1-one in photochemical syntheses (Maeda et al., 2012).

Molecular Recognition and Sensing

• Development of Sensors : 2-Hydroxy-1-naphthaldehyde, a related compound, serves as a versatile building block for the development of sensors in supramolecular chemistry and molecular recognition. It has been used to create sensors for various cations and anions, as well as in biological assays, showcasing its potential in analytical chemistry and biochemistry (Das & Goswami, 2017).

Material Science and Organic Light Emitting Diodes (OLEDs)

• Organotin Compounds for OLEDs : Research into organotin compounds derived from Schiff bases, including derivatives of naphthalene, has shown potential applications in organic light-emitting diodes. These studies focus on the synthesis and photophysical characterization of these compounds, underlining the role of 2,2-Diethoxy-1-(naphthalen-1-yl)ethan-1-one and its derivatives in the development of new materials for electronic applications (García-López et al., 2014).

Photophysical Studies

• Probes in Aqueous Mixtures : The photophysical behavior of probes like acrylodan and ANS, related to naphthalene derivatives, in aqueous mixtures of various alcohols was explored, providing insights into their emission properties in different solvent environments. This research contributes to a deeper understanding of these compounds' behaviors in biological and chemical systems (Cerezo et al., 2001).